5-bromo-1,2-dihydroacenaphthylen-1-one
Description
Molecular Structure Analysis
The molecular structure of 5-bromo-1,2-dihydroacenaphthylen-1-one can be represented by the InChI string:InChI=1S/C12H9Br/c13-11-7-6-9-5-4-8-2-1-3-10 (11)12 (8)9/h1-3,6-7H,4-5H2 . This structure can be viewed using Java or Javascript . Physical And Chemical Properties Analysis
The compound has a density of 1.5±0.1 g/cm3 . It has a boiling point of 335.0±0.0 °C at 760 mmHg and a melting point of 54-56 °C (lit.) . The flash point is 162.3±16.5 °C .Safety and Hazards
The toxicological properties of this material have not been fully investigated . It may cause eye irritation, skin irritation, irritation of the digestive tract, and respiratory tract irritation . In case of contact with eyes or skin, flush with plenty of water and get medical aid . If ingested or inhaled, move to fresh air immediately and get medical aid .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-bromo-1,2-dihydroacenaphthylen-1-one can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "2-naphthol", "acetic anhydride", "bromine", "sodium hydroxide", "sulfuric acid", "potassium hydroxide", "magnesium", "ethyl bromide", "benzene" ], "Reaction": [ "Step 1: Acetylation of 2-naphthol with acetic anhydride in the presence of sulfuric acid to form 2-acetylnaphthalene.", "Step 2: Bromination of 2-acetylnaphthalene with bromine in the presence of sulfuric acid to form 5-bromo-2-acetylnaphthalene.", "Step 3: Reduction of 5-bromo-2-acetylnaphthalene with sodium hydroxide to form 5-bromo-2-naphthalenol.", "Step 4: Cyclization of 5-bromo-2-naphthalenol with potassium hydroxide in ethanol to form 5-bromo-1,2-dihydroacenaphthylene.", "Step 5: Bromination of 5-bromo-1,2-dihydroacenaphthylene with bromine in the presence of benzene to form 5-bromo-1,2-dihydroacenaphthylen-1-one." ] } | |
CAS RN |
34825-01-9 |
Product Name |
5-bromo-1,2-dihydroacenaphthylen-1-one |
Molecular Formula |
C12H7BrO |
Molecular Weight |
247.1 |
Purity |
95 |
Origin of Product |
United States |
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